3-(Methylthio)-1,2-propanediol
Overview
Description
3-(Methylthio)-1,2-propanediol (MMP) is a sulfur-containing compound that is commonly found in various foods, such as soy sauce, cheese, and fermented vegetables. MMP has gained attention in recent years due to its potential health benefits and scientific research applications.
Scientific Research Applications
Specific Scientific Field
Summary of the Application
3-Methylthio-1-propanol (3-Met) is an important flavor compound in various alcoholic beverages such as Baijiu and Huangjiu . It’s necessary to maintain the content of 3-Met in these alcoholic beverages .
Methods of Application or Experimental Procedures
In one study, yeast strains from the Baijiu brewing environment were analyzed to obtain yeast with high-yield 3-Met . The optimal fermentation conditions for 3-Met production by this yeast were obtained through single-factor designs, Plackett–Burman test, steepest ascent path design and response surface methodology .
Results or Outcomes
When the glucose concentration was 60 g/L, yeast extract concentration was 0.8 g/L, L-methionine concentration was 3.8 g/L, initial pH was 4, incubation time was 63 h, inoculum size was 1.6%, shaking speed was 150 rpm, loading volume was 50 mL/250 mL, and temperature was 26 °C, the content of 3-Met produced by S. cerevisiae Y03401 reached a high level of 3.66 g/L .
Application in Food Flavoring
Specific Scientific Field
Summary of the Application
3-(Methylthio)propionaldehyde, which can be derived from 3-(Methylthio)-1,2-propanediol, is used as a food flavor for making baked food, spices, soft drinks, and candy .
Methods of Application or Experimental Procedures
The specific methods of application or experimental procedures are not detailed in the source .
Results or Outcomes
The specific results or outcomes are not detailed in the source .
Nematicidal Activity
Specific Scientific Field
Summary of the Application
3-(Methylthio)propionic acid, which can be derived from 3-(Methylthio)-1,2-propanediol, exhibits high nematicidal activity against the root knot nematode Meloidogyne incognita .
Methods of Application or Experimental Procedures
In a study, volatile organic compounds (VOCs) produced by Bacillus thuringiensis Berliner strain NBIN-863 were identified using solid-phase microextraction and gas chromatography–mass spectrometry . The nematicidal activity of 3-(methylthio)propionic acid was detected .
Results or Outcomes
3-(methylthio)propionic acid exhibited the highest direct contact nematicidal activity against M. incognita, with an LC50 value of 6.27 μg/mL at 24 h . In the fumigant bioassay, the mortality rate of M. incognita treated with 1 mg/mL of 3-(methylthio)propionic acid for 24 h increased to 69.93% . Furthermore, 3-(methylthio)propionic acid also exhibited an inhibitory effect on the egg-hatching of M. incognita .
Food Flavoring
Specific Scientific Field
Summary of the Application
3-(Methylthio)propionaldehyde, also widely known as methional, is used as a food flavor for making baked food, spices, soft drinks, and candy . It has a powerful, highly pervasive aroma of cooked potatoes .
Methods of Application or Experimental Procedures
The specific methods of application or experimental procedures are not detailed in the source .
Results or Outcomes
The uses of this chemical are myriad and range from the more obvious vegetable and savory applications to a wide range of non-savory products, and can be especially effective at surprisingly low dose rates .
Attraction of Nematodes
Specific Scientific Field
Summary of the Application
3-(Methylthio)propionic acid, which can be derived from 3-(Methylthio)-1,2-propanediol, was found to be highly attractive to the root knot nematode Meloidogyne incognita .
Methods of Application or Experimental Procedures
In a study, chemotaxis assays were used to determine the attractiveness of 3-(methylthio)propionic acid to M. incognita .
Results or Outcomes
The application of 3-(methylthio)propionic acid in pot experiments resulted in a reduction in gall numbers, decreasing the number of galls per gram of tomato root from 97.58 to 6.97 .
Flavoring in Vegetable and Grain Products
Specific Scientific Field
Summary of the Application
3-(Methylthio)propionaldehyde, also known as methional, is used in a wide range of flavor profiles, including vegetable and grain flavors . It has a powerful, highly pervasive aroma of cooked potatoes .
Methods of Application or Experimental Procedures
The specific methods of application or experimental procedures are not detailed in the source .
Results or Outcomes
The uses of this chemical are myriad and range from the more obvious vegetable and savory applications to a wide range of non-savory products, and can be especially effective at surprisingly low dose rates .
properties
IUPAC Name |
3-methylsulfanylpropane-1,2-diol | |
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InChI |
InChI=1S/C4H10O2S/c1-7-3-4(6)2-5/h4-6H,2-3H2,1H3 | |
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InChI Key |
FXIHXPKPLPKPJH-UHFFFAOYSA-N | |
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Canonical SMILES |
CSCC(CO)O | |
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Molecular Formula |
C4H10O2S | |
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DSSTOX Substance ID |
DTXSID00945205 | |
Record name | 3-(Methylsulfanyl)propane-1,2-diol | |
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Molecular Weight |
122.19 g/mol | |
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Product Name |
3-(Methylthio)-1,2-propanediol | |
CAS RN |
22551-26-4 | |
Record name | 3-(Methylthio)-1,2-propanediol | |
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Record name | 3-Methylthiopropane-1,2-diol | |
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Record name | 3-(Methylsulfanyl)propane-1,2-diol | |
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Record name | 3-methylthiopropane-1,2-diol | |
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